Cas no 40878-73-7 (4-Methyl-2-(methylthiomethyl)-2-pentenal)

• Product Name: 4-Methyl-2-(methylthiomethyl)-2-pentenal
• CAS No: 40878-73-7
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 2843209
• PubChem ID: 71587152
• Update Time: 2025-04-21

4-Methyl-2-(methylthiomethyl)-2-pentenal Chemical and Physical Properties

Names and Identifiers

• Q27252380
• 2-Pentenal, 4-methyl-2-[(methylthio)methyl]-
• 40878-73-7
• UNII-1G46E74K99
• 4-Methyl-2-((methylsulfanyl)- methyl)pent-2-enal
• DTXSID10193856
• 4-METHYL-2-((METHYLSULFANYL)-METHYL)PENT-2-ENAL
• FEMA No. 4568
• 4-Methyl-2-(methylthiomethyl)-2-pentenal
• 4-METHYL-2-(METHYLTHIOMETHYL)-2-PENTANAL
• 2-Pentenal, 4-methyl-2-((methylthio)methyl)-
• DTXCID50116347
• 2-Methylmercaptomethyl-4-methylpent-2-enal
• 1G46E74K99

• Inchi： 1S/C8H14OS/c1-7(2)4-8(5-9)6-10-3/h4-5,7H,6H2,1-3H3/b8-4+
• InChI Key： FNHVKVSDWQLOEU-XBXARRHUSA-N
• SMILES： S(C)C/C(/C=O)=C/C(C)C

Computed Properties

• Exact Mass: 158.07653624Da
• Monoisotopic Mass: 158.07653624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų